![molecular formula C22H22FNO5S B2895159 5-(((2-fluorobenzyl)sulfonyl)methyl)-N-(1-(4-methoxyphenyl)ethyl)furan-2-carboxamide CAS No. 1428360-18-2](/img/structure/B2895159.png)
5-(((2-fluorobenzyl)sulfonyl)methyl)-N-(1-(4-methoxyphenyl)ethyl)furan-2-carboxamide
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Description
5-(((2-fluorobenzyl)sulfonyl)methyl)-N-(1-(4-methoxyphenyl)ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C22H22FNO5S and its molecular weight is 431.48. The purity is usually 95%.
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Scientific Research Applications
Hypoglycemic Activity
Research on benzoic acid derivatives, similar in structural complexity to the compound , has been conducted to explore their hypoglycemic activity. For instance, studies on repaglinide and related compounds have demonstrated significant potential for treating type 2 diabetes, highlighting the importance of structural moieties such as the sulfonyl group in enhancing biological activity (Grell et al., 1998).
Synthesis and Biological Characterization
Efficient synthesis methods for producing complex molecules like "5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid," a part of potent dopamine and serotonin receptor antagonists, have been explored. This illustrates the relevance of furan-carboxamide derivatives in developing neurotransmitter antagonists and the importance of specific substituents in modulating biological activity (Hirokawa et al., 2000).
Cytotoxic Activity and Drug Discovery
Studies on pyrazolo[1,5-a]pyrimidines and Schiff bases derived from furan-carboxamide have shown cytotoxic activities against various cancer cell lines. These findings underscore the utility of such compounds in cancer research and the development of novel chemotherapeutic agents (Hassan et al., 2015).
Alzheimer's Disease Research
Research utilizing furan-carboxamide derivatives as selective molecular imaging probes for serotonin receptors has provided valuable insights into the neurobiological changes in Alzheimer's disease. This demonstrates the compound's potential application in developing diagnostic tools for neurodegenerative diseases (Kepe et al., 2006).
properties
IUPAC Name |
5-[(2-fluorophenyl)methylsulfonylmethyl]-N-[1-(4-methoxyphenyl)ethyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22FNO5S/c1-15(16-7-9-18(28-2)10-8-16)24-22(25)21-12-11-19(29-21)14-30(26,27)13-17-5-3-4-6-20(17)23/h3-12,15H,13-14H2,1-2H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYDOTHVPSUPBMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)OC)NC(=O)C2=CC=C(O2)CS(=O)(=O)CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22FNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(((2-fluorobenzyl)sulfonyl)methyl)-N-(1-(4-methoxyphenyl)ethyl)furan-2-carboxamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.